Cas no 1804833-49-5 (4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine)
4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine Chemical and Physical Properties
Names and Identifiers
-
- 4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine
-
- Inchi: 1S/C8H8F3IN2O/c1-4-7(12)5(3-13)2-6(14-4)15-8(9,10)11/h2H,3,13H2,1H3
- InChI Key: UXXXIVQESXTGPL-UHFFFAOYSA-N
- SMILES: IC1C(C)=NC(=CC=1CN)OC(F)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 215
- XLogP3: 2.3
- Topological Polar Surface Area: 48.1
4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029093089-1g |
4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine |
1804833-49-5 | 97% | 1g |
$1,579.40 | 2022-04-01 |
4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine Related Literature
-
Mei-Yu Xu,Ya-Ting Wang,Qing-Ling Ni,Zi-Hao Zhang,Guang-Ming Liang,Liu-Cheng Gui Dalton Trans., 2016,45, 4993-4997
-
2. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
Additional information on 4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine
Introduction to 4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804833-49-5) and Its Emerging Applications in Chemical Biology
4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine, identified by the CAS number 1804833-49-5, is a sophisticated heterocyclic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, featuring a pyridine core substituted with an amino methyl group, an iodo substituent, a methyl group, and a trifluoromethoxy group, exhibits a unique structural framework that makes it a valuable intermediate in the synthesis of bioactive molecules. The presence of multiple functional groups provides a rich scaffold for further chemical modifications, enabling the development of novel therapeutic agents with tailored biological activities.
The pyridine ring is a cornerstone in medicinal chemistry due to its prevalence in numerous pharmacologically active compounds. The introduction of electron-withdrawing and electron-donating groups at specific positions on the pyridine ring can significantly modulate the electronic properties and reactivity of the molecule. In the case of 4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine, the combination of these substituents creates a versatile platform for exploring new chemical space. The amino methyl group serves as a nucleophilic handle for further functionalization, while the iodo substituent at the 3-position allows for cross-coupling reactions, which are pivotal in constructing complex molecular architectures.
Recent advancements in synthetic methodologies have highlighted the utility of this compound in constructing intricate molecular frameworks. For instance, palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, have been employed to introduce diverse aryl or heteroaryl groups at the iodo-bearing position. This strategy has enabled the synthesis of derivatives with enhanced binding affinity and selectivity for biological targets. Moreover, the trifluoromethoxy group contributes to metabolic stability by resisting oxidative degradation, making it an attractive feature for drug candidates intended for long-term therapeutic use.
The pharmaceutical industry has been particularly interested in leveraging this compound for the development of small-molecule inhibitors targeting key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegeneration. For example, recent studies have demonstrated that derivatives of 4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine can modulate kinases by competing with ATP binding or by inducing conformational changes in the enzyme active site. Such modulatory effects are critical for developing next-generation kinase inhibitors that exhibit improved efficacy and reduced side effects compared to existing therapies.
Additionally, the compound has shown promise in materials science applications due to its ability to form stable coordination complexes with transition metals. These complexes exhibit unique spectroscopic properties and can be utilized as catalysts or luminescent probes in various chemical processes. The combination of electronic and steric effects inherent in its structure allows for fine-tuning of these properties, making it a valuable building block for designing advanced materials with tailored functionalities.
In conclusion, 4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine (CAS No. 1804833-49-5) represents a versatile and multifaceted compound with significant potential across multiple domains of chemical research. Its unique structural features and reactivity make it an indispensable tool for synthetic chemists seeking to develop novel bioactive molecules. As our understanding of its properties continues to evolve, so too will its applications in pharmaceuticals, materials science, and beyond. The ongoing exploration of this compound underscores its importance as a cornerstone in modern chemical biology research.
1804833-49-5 (4-(Aminomethyl)-3-iodo-2-methyl-6-(trifluoromethoxy)pyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)